Cas no 2229379-48-8 (3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine
• CAS No: 2229379-48-8
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 6450394
• PubChem ID: 165758732
• Update Time: 2025-06-11

3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine
• EN300-1750987
• 2229379-48-8

• Inchi： 1S/C9H10N2OS/c1-5-3-7(6(2)13-5)8-4-9(10)12-11-8/h3-4H,10H2,1-2H3
• InChI Key： WCBODSFEIYRGLC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C2C=C(N)ON=2)=C1C

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.3Ų

Additional information on 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine

Comprehensive Overview of 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine (CAS No. 2229379-48-8): Properties, Applications, and Research Insights

The compound 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine (CAS No. 2229379-48-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique thiophene and oxazole hybrid structure, this compound exhibits intriguing electronic and biological properties, making it a subject of interest for drug discovery and advanced material development. Researchers are particularly drawn to its potential as a building block for more complex molecular architectures.

Recent studies highlight the growing importance of thiophene derivatives in medicinal chemistry, where they serve as key pharmacophores in various therapeutic agents. The presence of both dimethylthiophene and oxazolamine moieties in this compound suggests possible applications in developing small molecule inhibitors or fluorescence probes. Its structural features align with current trends in fragment-based drug design, a hot topic in pharmaceutical research that emphasizes modular molecular construction.

From a synthetic chemistry perspective, CAS 2229379-48-8 represents an interesting case study in heterocycle coupling reactions. The compound's stability and reactivity profile make it suitable for palladium-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. Laboratories focusing on high-throughput screening often include such compounds in their libraries due to their balanced lipophilicity and hydrogen bonding capacity - crucial parameters in drug-like molecule evaluation.

The materials science community has shown increasing interest in thiophene-oxazole hybrids like this compound for their potential in organic electronics. With the global push toward flexible electronics and organic photovoltaics, researchers are investigating how the conjugated system in 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine might contribute to charge transport properties. This aligns with frequent search queries about next-generation electronic materials and sustainable semiconductor alternatives.

Analytical characterization of 2229379-48-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's purity and structural confirmation are critical for research applications, especially in structure-activity relationship studies. Recent improvements in analytical instrumentation have made it easier to study such complex molecules, addressing common researcher questions about compound verification methods.

In the context of green chemistry initiatives, synthetic routes to 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine are being optimized to reduce environmental impact. This responds to growing concerns about sustainable synthesis practices in the chemical industry. Researchers are exploring catalyst recycling and solvent-free conditions for producing such compounds, topics that frequently appear in academic search trends.

The compound's potential in bioconjugation chemistry is another area of active investigation. Its amine functionality provides an anchor point for creating biomolecule hybrids, relevant to current interests in targeted drug delivery systems. This application connects with popular search terms related to precision medicine and theranostic agents, demonstrating the compound's relevance to cutting-edge biomedical research.

From a commercial perspective, CAS 2229379-48-8 represents a niche but growing segment of the fine chemicals market. Suppliers and manufacturers are increasingly asked about custom synthesis capabilities for such specialized compounds, reflecting the compound's importance in research and development pipelines. The demand correlates with the expansion of contract research organizations serving the pharmaceutical and materials sectors.

Future research directions for 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine may include exploration of its photophysical properties for sensing applications or investigation of its biological activity profiles against specific disease targets. These potential applications address common queries about emerging research chemicals and their practical utilities. As synthetic methodologies advance, we anticipate seeing more derivatives of this scaffold being reported in the literature.

In summary, 3-(2,5-dimethylthiophen-3-yl)-1,2-oxazol-5-amine (CAS No. 2229379-48-8) exemplifies the intersection of medicinal chemistry and materials science in contemporary research. Its versatile structure and modifiable functional groups position it as a valuable compound for multiple scientific disciplines, responding to current trends in multidisciplinary research and technology convergence. The continued study of this molecule will likely yield insights applicable to both therapeutic development and advanced material design.